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For researchers, scientists, and professionals in drug development, ensuring the accuracy and
reliability of analytical measurements is paramount. Proficiency testing (PT) schemes offer a
robust mechanism for laboratories to assess their performance against their peers and a known
standard. This guide provides a comparative overview of prominent PT schemes available for
the analysis of the insecticide Buprofezin in food matrices, complete with supporting data and
experimental protocols.

Leading Proficiency Testing Providers

Several organizations are recognized for their comprehensive proficiency testing programs for
pesticide residues in food, including Buprofezin. Key providers include the European Union
Reference Laboratories (EURLS), FAPAS (a subsidiary of Fera Science Ltd.), Bipea, and AOAC
International. These organizations regularly conduct PT schemes covering a wide range of
pesticides in diverse food matrices.[1][2][3][4][5] Participation in these schemes is often a
mandatory requirement for laboratories seeking or maintaining accreditation to ISO/IEC 17025.

[5]

Comparison of Recent Proficiency Testing Schemes

The following table summarizes the key parameters of recent proficiency tests that have
included Buprofezin as a target analyte. The data is primarily drawn from the comprehensive
reports of the European Union Proficiency Tests for Fruits and Vegetables (EUPT-FV).
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EUPT-FV-20
(2018)

EURL-FV
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available
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This PT
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Buprofezin in
its scope,
with the test
material
containing
both incurred
and spiked
pesticides.
[10](11]

EUPT-FV-18
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Spinach ) 191
available

shippets
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was a target
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with incurred
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[13]

FAPAS,
Bipea, AOAC

FAPAS,

Bipea, AOAC

Various Varies with Varies
(Fruits, each test
Vegetables,

Cereals, etc.)

These
organizations
offer a broad
range of PT
schemes for
pesticide
residues in
food.[1][3][4]
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[14][15] While
specific
reports for
Buprofezin
were not
detailed in
the search,
their
programs are
extensive and
cover
hundreds of
pesticides.
AOAC's
program, for
instance,
includes a
fruit and
vegetable
matrix with
over 50
possible
pesticide

residues.[14]

Experimental Protocols

The analysis of Buprofezin in food matrices for the purpose of proficiency testing generally
follows established and validated methods for pesticide residue analysis. A typical workflow
involves sample preparation, extraction, clean-up, and instrumental analysis.

Sample Preparation and Extraction

A widely used and effective method for the extraction of pesticide residues, including
Buprofezin, from fruits and vegetables is the QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) method.[16]
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Homogenization: A representative portion of the food sample (e.g., 10-15 g) is homogenized

to ensure a uniform distribution of the analyte.

o Extraction: The homogenized sample is then extracted with an organic solvent, typically
acetonitrile. For buffering, salts such as magnesium sulfate, sodium chloride, and sodium
citrate are added. This helps to partition the pesticides into the organic layer and remove
excess water.

o Centrifugation: The mixture is shaken vigorously and then centrifuged to separate the
organic and aqueous layers.

Clean-up (Dispersive Solid-Phase Extraction - d-SPE)

An aliquot of the acetonitrile extract is subjected to a clean-up step to remove interfering matrix
components like pigments, sugars, and lipids. This is commonly achieved using dispersive
solid-phase extraction (d-SPE).

» Sorbent Addition: The extract is mixed with a combination of sorbents. A common
combination for many fruits and vegetables is primary secondary amine (PSA) to remove
organic acids and some sugars, and C18 to remove non-polar interferences. Graphitized
carbon black (GCB) may be used for samples with high pigment content, but care must be
taken as it can also retain some planar pesticides.

» Centrifugation: The mixture is vortexed and centrifuged, and the final cleaned-up extract is
collected for analysis.

Instrumental Analysis

The final determination of Buprofezin concentration is typically performed using
chromatographic techniques coupled with mass spectrometry.

 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common
and preferred technique for the analysis of moderately polar pesticides like Buprofezin. It
offers high sensitivity and selectivity.

e Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): While less common for
Buprofezin, GC-MS/MS can also be used, particularly for multi-residue methods that include
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a wide range of pesticides.

Proficiency Testing Scheme Workflow

The following diagram illustrates the typical workflow of a proficiency testing scheme for
Buprofezin analysis in food.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.bipea.org/food/
https://extranet.bipea.org/documents/information/Article-2022-PTS-food-safety.pdf
https://cdnmedia.eurofins.com/european-east/media/1719072/fapas_programm_v1-deutsch.pdf
https://fapas.com/sites/default/files/2020-09/All_Programmes_GBP_V3_Small.pdf
https://fapas.com/shop/search?producttypes=1
https://www.eurl-pesticides.eu/userfiles/file/EurlFV/joint2022/EUPT-FV24_Results.pdf
https://www.eurl-pesticides.eu/docs/public/tmplt_article.asp?LabID=500&CntID=1194&Theme_ID=1&Pdf=False&Lang=EN
https://www.dnrl.minpolj.gov.rs/download/EUPT-FV24-CERTIFICATE.PDF
https://www.eurl-pesticides.eu/userfiles/file/FinalReport_EUPT_FV21-v1.pdf
https://www.eurl-pesticides.eu/docs/public/tmplt_article.asp?LabID=500&CntID=1074&Theme_ID=1&Pdf=False&Lang=EN
https://www.eurl-pesticides.eu/userfiles/file/FinalReport-EUPT-FV20-v8.pdf
https://www.eurl-pesticides.eu/docs/public/tmplt_article.asp?LabID=500&CntID=988&Theme_ID=1&Pdf=False&Lang=EN
https://www.eurl-pesticides.eu/userfiles/file/FinalReport_EUPT_FV18.pdf
https://www.aoac.org/scientific-solutions/food-environmental-pt-program/
https://extranet.bipea.org/documents/information/GB/Proficiency-testing-catalogue.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9277444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9277444/
https://www.benchchem.com/product/b10780566#proficiency-testing-schemes-for-buprofezin-analysis-in-food
https://www.benchchem.com/product/b10780566#proficiency-testing-schemes-for-buprofezin-analysis-in-food
https://www.benchchem.com/product/b10780566#proficiency-testing-schemes-for-buprofezin-analysis-in-food
https://www.benchchem.com/product/b10780566#proficiency-testing-schemes-for-buprofezin-analysis-in-food
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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